Cas no 2091670-64-1 (3-(trimethyl-1H-pyrazol-4-yl)methylpiperidine)

• Product Name: 3-(trimethyl-1H-pyrazol-4-yl)methylpiperidine
• CAS No: 2091670-64-1
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5998398
• PubChem ID: 131397841
• Update Time: 2025-05-25

3-(trimethyl-1H-pyrazol-4-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(trimethyl-1H-pyrazol-4-yl)methylpiperidine
• EN300-1784167
• 2091670-64-1
• 3-[(trimethyl-1H-pyrazol-4-yl)methyl]piperidine

• Inchi： 1S/C12H21N3/c1-9-12(10(2)15(3)14-9)7-11-5-4-6-13-8-11/h11,13H,4-8H2,1-3H3
• InChI Key： KIKZNEPRVRBQNG-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2C(C)=NN(C)C=2C)C1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-(trimethyl-1H-pyrazol-4-yl)methylpiperidine

3-(Trimethyl-1H-Pyrazol-4-yl)MethylPiperidine: A Comprehensive Overview

3-(Trimethyl-1H-pyrazol-4-yl)methylpiperidine, identified by the CAS number 2091670-64-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperidine ring with a trimethylpyrazole moiety. The integration of these two functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The molecular structure of 3-(trimethyl-1H-pyrazol-4-yl)methylpiperidine consists of a six-membered piperidine ring, which is a saturated heterocyclic amine, and a pyrazole ring substituted with three methyl groups at the 4-position. This combination not only enhances the compound's stability but also introduces versatile reactivity, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the most intriguing aspects of this compound is its ability to act as a precursor in the synthesis of more complex molecules. Researchers have explored its role in forming heterocyclic frameworks, which are essential components in many drugs and agrochemicals. For instance, the pyrazole ring in 3-(trimethyl-1H-pyrazol-4-yl)methylpiperidine can undergo various substitution reactions, facilitating the construction of diverse chemical entities with tailored biological activities.

In terms of synthesis, several methods have been reported for the preparation of 3-(trimethyl-1H-pyrazol-4-yl)methylpiperidine. One common approach involves the nucleophilic substitution reaction between piperidine derivatives and appropriately substituted pyrazole compounds. This method is advantageous due to its simplicity and high yield, making it suitable for large-scale production. However, recent advancements have focused on developing more efficient and environmentally friendly synthetic routes, such as microwave-assisted synthesis or catalytic methods, to minimize waste and energy consumption.

The application of 3-(trimethyl-1H-pyrazol-4-yl)methylpiperidine extends beyond traditional chemical synthesis. Its unique properties make it a valuable tool in material science, particularly in the development of advanced polymers and coatings. For example, researchers have investigated its use as a building block for constructing high-performance polyurethanes with enhanced mechanical and thermal properties.

Moreover, recent studies have explored the biological activity of 3-(trimethyl-1H-pyrazol-4-yl)methylpiperidine. Preliminary assays indicate that this compound exhibits moderate antimicrobial activity against various bacterial strains. This finding has sparked interest in further exploring its potential as an antimicrobial agent or as a lead compound for drug development.

In addition to its chemical applications, 3-(trimethyl-1H-pyrazol-4-yl)methylpiperidine has shown promise in catalytic processes. Its ability to act as a ligand or catalyst support has been leveraged in asymmetric catalysis and enantioselective reactions. This capability underscores its versatility and positions it as a valuable asset in green chemistry initiatives.

The toxicological profile of 3-(trimethyl-1H-pyrazol-4-yl)methylpiperidine has also been studied to ensure its safe handling and application. According to recent reports, this compound demonstrates low acute toxicity when administered at typical experimental doses. However, further long-term studies are required to fully understand its potential health risks and environmental impact.

In conclusion, 3-(trimethyl-1H-pyrazol-4-yllmethylPiperidine, CAS number 209167064-I), is a multifaceted compound with significant potential across various scientific domains. Its unique structure, versatile reactivity, and promising biological activity make it an invaluable tool for researchers and industries alike. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing modern chemistry and pharmacology.